Cas no 867008-81-9 (1-Pyrrolidineethanamine,3,3-difluoro-)

• Product Name: 1-Pyrrolidineethanamine,3,3-difluoro-
• CAS No: 867008-81-9
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 718914
• Update Time: 2024-01-31

1-Pyrrolidineethanamine,3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine,3,3-difluoro-
• 2-(3,3-difluoropyrrolidin-1-yl)ethanamine
• 2-(3,3-Difluoro-pyrrolidin-1-yl)-ethylamine
• 1-Pyrrolidineethanamine, 3,3-difluoro-

• MDL： MFCD11848015
• Inchi： 1S/C6H12F2N2/c7-6(8)1-3-10(5-6)4-2-9/h1-5,9H2
• InChI Key： LBIOMKUSKYNSCF-UHFFFAOYSA-N
• SMILES： N1(CCN)CCC(F)(F)C1

Computed Properties

• Exact Mass: 150.097
• Monoisotopic Mass: 150.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 172.6±40.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)